Cas no 1346516-14-0 (5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
• CAS No: 1346516-14-0
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 2118693
• Update Time: 2023-11-19

5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
• 2,5-Pyrimidinedicarboxylic acid, 5-ethyl ester
• CID 119084931

• Inchi： 1S/C8H8N2O4/c1-2-14-8(13)5-3-9-6(7(11)12)10-4-5/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： YFZUBYHFNAYISG-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C(=O)O)N=C1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 89.4

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 415.2±37.0 °C(Predicted)
• pka: 2.67±0.10(Predicted)